Cas no 6290-39-7 (Heptyl 1-hydroxycyclohexane-1-carboxylate)

• Product Name: Heptyl 1-hydroxycyclohexane-1-carboxylate
• CAS No: 6290-39-7
• MF: C₁₄H₂₆O₃
• MW: 242.354444980621
• CID: 1647784
• PubChem ID: 221700
• Update Time: 2025-04-21

Heptyl 1-hydroxycyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Heptyl 1-hydroxycyclohexane-1-carboxylate
• heptyl 1-hydroxycyclohexanecarboxylate
• NSC6662
• AC1L5AO2
• AC1Q675M
• CTK5B6616
• NSC-6662
• AR-1J1560
• AG-J-56730
• heptyl 1-hydroxycyclohexanecarboxylate;
• DTXSID20278224
• 6290-39-7

• Inchi： 1S/C14H26O3/c1-2-3-4-5-9-12-17-13(15)14(16)10-7-6-8-11-14/h16H,2-12H2,1H3
• InChI Key： LLFUKNUDNPITNF-UHFFFAOYSA-N
• SMILES： OC1(C(=O)OCCCCCCC)CCCCC1

Computed Properties

• Exact Mass: 242.18800
• Monoisotopic Mass: 242.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 3.19520